Cas no 2229227-75-0 (1-(dimethyl-1,2-oxazol-4-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(dimethyl-1,2-oxazol-4-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2229227-75-0
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5979296
• PubChem ID: 165624064
• Update Time: 2025-11-01

1-(dimethyl-1,2-oxazol-4-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,2-oxazol-4-yl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1793849
• 2229227-75-0

• Inchi： 1S/C12H15NO4/c1-7-10(8(2)17-13-7)12(11(15)16)5-3-9(14)4-6-12/h3-6H2,1-2H3,(H,15,16)
• InChI Key： AYVMNPMXTFVSKT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.4Ų

Additional information on 1-(dimethyl-1,2-oxazol-4-yl)-4-oxocyclohexane-1-carboxylic acid

Introduction to 1-(dimethyl-1,2-oxazol-4-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229227-75-0)

1-(dimethyl-1,2-oxazol-4-yl)-4-oxocyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2229227-75-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane core functionalized with an oxazole ring and a carboxylic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of the dimethyl-substituted oxazole moiety suggests a unique electronic and steric environment, which may influence its interactions with biological targets.

The compound’s structure combines elements that are frequently explored in drug discovery programs. The cyclohexane ring provides a rigid scaffold, while the oxazole ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for binding affinity in protein targets. The carboxylic acid group at the 1-position introduces a polar functionality, enhancing solubility and potential interaction with hydrophilic residues in biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the dimethyl-substituted oxazole moiety may serve as a key pharmacophore, interacting with specific pockets in enzymes or receptors. This has led to investigations into its potential as a scaffold for developing novel therapeutic agents.

In particular, the 1-(dimethyl-1,2-oxazol-4-yl)-4-oxocyclohexane-1-carboxylic acid structure has been examined for its interactions with enzymes involved in metabolic pathways. Preliminary computational studies suggest that it may exhibit inhibitory activity against certain target enzymes, making it a promising candidate for further exploration in drug discovery. The compound’s ability to modulate enzyme activity could have implications in treating diseases associated with metabolic dysregulation.

Moreover, the synthesis of this compound has been optimized to enhance yield and purity, ensuring that subsequent biological evaluations are conducted with high-quality material. Advances in synthetic methodologies have allowed for the introduction of various substituents at strategic positions within the molecule, enabling fine-tuning of its biological properties. This flexibility is crucial for developing lead compounds that exhibit optimal pharmacokinetic profiles.

The oxazole ring is a heterocyclic structure that has been widely studied for its pharmacological properties. Its presence in 1-(dimethyl-1,2-oxazol-4-yl)-4-oxocyclohexane-1-carboxylic acid contributes to its potential as a bioactive molecule. Oxazole derivatives are known to interact with a variety of biological targets, including bacterial enzymes and viral proteases. The dimethylation at the 1-position of the oxazole ring further enhances its reactivity and binding affinity.

Recent research has highlighted the importance of structural diversity in drug discovery programs. Compounds like 1-(dimethyl-1,2-oxazol-4-yl)-4-oxocyclohexane-1-carboxylic acid exemplify how combining different pharmacophoric elements can lead to novel therapeutic entities. The cyclohexane scaffold provides stability, while the oxazole and carboxylic acid groups introduce functional diversity. This combination has been shown to enhance binding interactions with biological targets, making it an attractive scaffold for further development.

In conclusion, 1-(dimethyl-1,2-oxazol-4-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229227-75-0) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis has been refined to ensure high-quality material for biological evaluation, and preliminary studies suggest it may interact with key enzymes involved in metabolic pathways. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly important role in drug discovery efforts.